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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423 Get Quote

This technical guide provides a comprehensive overview of 3,3,5,5-
tetramethylcyclohexanone, including its nomenclature, physicochemical properties, and a

detailed experimental protocol for its synthesis. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Nomenclature
The compound is systematically named under IUPAC conventions, and is also known by

several synonyms.

Identifier Type Value

IUPAC Name 3,3,5,5-tetramethylcyclohexan-1-one[1]

CAS Number 14376-79-5[1]

EC Number 238-350-3[1]

Synonyms
3,3,5,5-Tetramethylcyclohexanone,

Cyclohexanone, 3,3,5,5-tetramethyl-[1]

Physicochemical Properties
The following table summarizes the key quantitative data for 3,3,5,5-
tetramethylcyclohexanone.
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Property Value Reference

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

Density 0.881 g/mL at 25 °C

Boiling Point 200-203 °C [2]

Melting Point 11-12 °C [2]

Refractive Index n20/D 1.451

Flash Point 90 °C (closed cup)

Experimental Protocols
A common method for the synthesis of 3,3,5,5-tetramethylcyclohexanone is through the

conjugate addition of a methyl group to isophorone. A detailed protocol based on this approach

is provided below.

Reaction: Conversion of isophorone to 3,3,5,5-tetramethylcyclohexanone via 1,4-addition of

a methyl group using a Grignard reagent.

Materials:

Isophorone

Methylmagnesium chloride (or methylmagnesium bromide)

Copper(I) iodide (or cuprous chloride) as a catalyst

Lithium chloride (optional, to facilitate the reaction)

Anhydrous tetrahydrofuran (THF) as the solvent

Hydrochloric acid (for quenching)
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An appropriate organic solvent for extraction (e.g., methylene chloride, toluene, or petroleum

ether)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),

add copper(I) iodide and lithium chloride.

Add anhydrous THF to the flask and cool the mixture in an ice bath.

Slowly add the methylmagnesium chloride solution to the cooled THF suspension.

To this mixture, add a solution of isophorone in anhydrous THF dropwise via the dropping

funnel, maintaining the temperature at 0-5 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-4 hours, or until the reaction is complete (monitored by TLC or

GC).

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

ammonium chloride solution or dilute hydrochloric acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent such as methylene chloride or toluene.[3]

Combine the organic extracts and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.[3]

The resulting crude product can be purified by vacuum distillation to yield pure 3,3,5,5-
tetramethylcyclohexanone.

Diagrams
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Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3,3,5,5-
tetramethylcyclohexanone from isophorone.

Isophorone +
Methylmagnesium Chloride +

CuI (catalyst)

Conjugate Addition
in THF

1. Mix Aqueous Workup
& Extraction

2. Quench Distillation3. Isolate 3,3,5,5-Tetramethyl-
cyclohexanone

4. Purify

Click to download full resolution via product page

Caption: Synthesis of 3,3,5,5-Tetramethylcyclohexanone.

Logical Relationship of Technical Data
This diagram shows the logical organization of the information presented in this technical

guide.

3,3,5,5-Tetramethylcyclohexanone
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Caption: Organization of Technical Information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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